(3S,8R,9R)-Isofalcarintriol: A Technical Guide to its Natural Occurrence, Isolation, and Biological Activity
(3S,8R,9R)-Isofalcarintriol: A Technical Guide to its Natural Occurrence, Isolation, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
(3S,8R,9R)-Isofalcarintriol is a recently identified polyacetylene with significant therapeutic potential. This technical guide provides a comprehensive overview of its natural sources, quantitative data on related compounds, detailed experimental protocols for its isolation and analysis, and an in-depth look at its known biological signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.
Natural Occurrence and Sources
(3S,8R,9R)-Isofalcarintriol is a C17-polyacetylene that has been identified in the common carrot (Daucus carota)[1][2][3]. Polyacetylenes of the falcarinol (B191228) type are characteristic secondary metabolites of plants belonging to the Apiaceae family, which includes carrots, celery (Apium graveolens), parsnip (Pastinaca sativa), and parsley (Petroselinum crispum), as well as the Araliaceae family, which includes ginseng (Panax ginseng) and ivy (Hedera helix)[4]. While the presence of (3S,8R,9R)-Isofalcarintriol has been confirmed in carrots, its quantitative distribution across different cultivars and other plant species is an active area of research.
Quantitative Data of Falcarinol-Type Polyacetylenes
Specific quantitative data for (3S,8R,9R)-Isofalcarintriol is not yet widely available in the literature. However, the concentrations of the related and more extensively studied polyacetylenes, falcarinol (FaOH) and falcarindiol (B120969) (FaDOH), in various Apiaceae vegetables provide a valuable reference. These values can vary significantly based on cultivar, growing conditions, and storage.
| Plant Source | Compound | Concentration Range (mg/kg Fresh Weight) | Reference(s) |
| Carrot (Daucus carota) | Falcarinol (FaOH) | 7.0 - 40.6 | [4] |
| Falcarindiol (FaDOH) | 16 - 84 | [4] | |
| Celery (Apium graveolens) | Falcarinol (FaOH) | 1.3 - 2.8 | [5] |
| Falcarindiol (FaDOH) | 0.8 - 1.5 | [5] | |
| Parsnip (Pastinaca sativa) | Falcarinol (FaOH) | 45 - 284 | [5] |
| Falcarindiol (FaDOH) | 12 - 67 | [5] | |
| Parsley (Petroselinum crispum) | Falcarinol (FaOH) | Not Detected | [5] |
| Falcarindiol (FaDOH) | 0.3 - 0.5 | [5] |
Experimental Protocols
General Workflow for Isolation and Characterization
The isolation and characterization of (3S,8R,9R)-Isofalcarintriol from its natural source, such as carrots, follows a general workflow common in natural product chemistry.
Detailed Protocol for Isolation and Quantification
This protocol is a representative method adapted from general procedures for polyacetylene isolation and analysis[5][6][7].
3.2.1. Extraction
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Sample Preparation: Obtain fresh carrots, wash, and chop them into small pieces. Freeze-dry the carrot pieces and then grind them into a fine powder.
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Solvent Extraction: Macerate the powdered carrot material with dichloromethane (B109758) (DCM) at a ratio of 1:10 (w/v) for 24 hours at room temperature with constant stirring.
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Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper. Repeat the extraction process twice more with fresh DCM. Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 35°C to obtain the crude DCM extract.
3.2.2. Isolation by Column Chromatography
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Column Preparation: Pack a glass column with silica (B1680970) gel 60 (70-230 mesh) using a slurry method with n-hexane.
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Fractionation: Dissolve the crude DCM extract in a minimal amount of n-hexane and load it onto the column. Elute the column with a gradient of n-hexane and ethyl acetate (B1210297), starting with 100% n-hexane and gradually increasing the polarity.
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Fraction Collection and Analysis: Collect fractions of the eluate and monitor them by thin-layer chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (8:2, v/v). Visualize the spots under UV light (254 nm). Combine fractions with similar TLC profiles.
3.2.3. Purification by High-Performance Liquid Chromatography (HPLC)
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HPLC System: Use a preparative HPLC system equipped with a C18 reversed-phase column.
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Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used. For example, start with 65% acetonitrile and increase to 95% over 40 minutes[8].
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Purification: Inject the semi-purified fractions from column chromatography onto the HPLC column. Collect the peak corresponding to (3S,8R,9R)-Isofalcarintriol based on its retention time, which can be determined using an analytical standard if available.
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Purity Confirmation: Analyze the purity of the isolated compound using analytical HPLC-DAD (Diode Array Detection).
3.2.4. Quantification by HPLC-DAD
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Standard Preparation: Prepare a series of standard solutions of the purified (3S,8R,9R)-Isofalcarintriol of known concentrations.
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Calibration Curve: Inject the standard solutions into the analytical HPLC-DAD system and generate a calibration curve by plotting the peak area against the concentration.
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Sample Analysis: Prepare an extract from a known weight of the plant material, filter it, and inject a known volume into the HPLC system.
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Concentration Determination: Determine the peak area of (3S,8R,9R)-Isofalcarintriol in the sample chromatogram and calculate its concentration using the calibration curve.
Biological Signaling Pathways
(3S,8R,9R)-Isofalcarintriol has been shown to exert its biological effects through at least two key signaling pathways: interaction with the mitochondrial ATP synthase and activation of the NRF2 antioxidant response pathway.
Interaction with Mitochondrial ATP Synthase
(3S,8R,9R)-Isofalcarintriol has been found to interact with the mitochondrial F0F1-ATP synthase, a key enzyme in cellular energy metabolism[2][9]. This interaction can lead to a decrease in ATP production and the induction of mitohormesis, a state of mild mitochondrial stress that can trigger beneficial cellular adaptations.
Experimental Workflow: Biotin Pulldown Assay
This workflow can be used to validate the interaction between (3S,8R,9R)-Isofalcarintriol and subunits of the ATP synthase[9].
Activation of the NRF2 Signaling Pathway
(3S,8R,9R)-Isofalcarintriol is an activator of the Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway[1][2]. NRF2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. The activation of this pathway by isofalcarintriol likely contributes to its health-promoting effects. The proposed mechanism involves the generation of a mild reactive oxygen species (ROS) signal due to the interaction with ATP synthase, which then leads to the activation of NRF2.
Experimental Workflow: NRF2 Reporter Assay
This workflow describes a method to quantify the activation of the NRF2 pathway[2].
Conclusion
(3S,8R,9R)-Isofalcarintriol is a promising bioactive compound found in carrots with the potential for significant applications in health and medicine. Its ability to modulate fundamental cellular processes, such as energy metabolism and antioxidant defense, makes it a compelling target for further research and drug development. This technical guide provides a foundational understanding of its natural occurrence, methods for its study, and its mechanisms of action, aiming to facilitate future investigations into this intriguing natural product.
References
- 1. en.longevitywiki.org [en.longevitywiki.org]
- 2. A naturally occurring polyacetylene isolated from carrots promotes health and delays signatures of aging - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
- 5. Polyacetylenes from the Apiaceae vegetables carrot, celery, fennel, parsley, and parsnip and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Polyacetylenes from carrots (Daucus carota) improve glucose uptake in vitro in adipocytes and myotubes - Food & Function (RSC Publishing) [pubs.rsc.org]
- 8. Characterisation of polyacetylenes isolated from carrot (Daucus carota) extracts by negative ion tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
